![molecular formula C11H15ClN4 B1500923 2-(3-Aminopiperidin-1-yl)isonicotinonitrile hydrochloride CAS No. 1185316-29-3](/img/structure/B1500923.png)
2-(3-Aminopiperidin-1-yl)isonicotinonitrile hydrochloride
Overview
Description
Scientific Research Applications
Synthesis of New Chemical Entities
Anticancer Derivatives : The derivative 2-Aminonicotinonitrile, which shares a core structure with 2-(3-Aminopiperidin-1-yl)isonicotinonitrile hydrochloride, has been used to synthesize various derivatives with potential anticancer properties. These derivatives include pyrimidine, thiourea, acetamide, and isoindoline derivatives, showcasing the versatility of this compound in generating a wide array of biologically active molecules (Mansour, Sayed, Marzouk, & Shaban, 2021).
Eco-friendly Synthesis : Another study focused on the eco-friendly synthesis of 2-amino-6-(2-oxo-2H-chromen-3-yl)-4-arylnicotinonitrile derivatives, highlighting the compound's role in green chemistry. This synthesis route emphasizes the environmental benefits of using less hazardous materials and conditions in chemical syntheses (Ghashang, Aswin, & Mansoor, 2014).
Biological Activity Studies
Isofagomine Analogues : Research on isofagomine analogues, which include structures similar to this compound, demonstrates their potential as potent α-mannosidase inhibitors. Such compounds could have implications for treating diseases related to enzyme malfunction (Lindbäck, López, Fernández-Bolaños, Sauer, & Bols, 2011).
Nitrilase-Catalyzed Biosynthesis : The compound's derivative, 2-chloronicotinonitrile, has been the focus of studies aiming to develop an efficient biosynthesis route for 2-chloronicotinic acid, a building block for agrochemicals and pharmaceuticals. These studies leverage nitrilase enzymes, showcasing the compound's relevance in biotechnological applications (Dai, Tang, Wu, Tang, Zheng, & Zheng, 2022).
Safety and Hazards
Properties
IUPAC Name |
2-(3-aminopiperidin-1-yl)pyridine-4-carbonitrile;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4.ClH/c12-7-9-3-4-14-11(6-9)15-5-1-2-10(13)8-15;/h3-4,6,10H,1-2,5,8,13H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGNGENMRYANTNB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC=CC(=C2)C#N)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30671469 | |
Record name | 2-(3-Aminopiperidin-1-yl)pyridine-4-carbonitrile--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30671469 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1185316-29-3 | |
Record name | 2-(3-Aminopiperidin-1-yl)pyridine-4-carbonitrile--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30671469 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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